Cas no 147780-60-7 ((R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate)

• Product Name: (R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate
• CAS No: 147780-60-7
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 2778369
• Update Time: 2025-06-14

(R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• (R)-METHYL 2-(BENZYLOXYCARBONYLAMINO)-2-PHENYLACETATE
• (R)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-phenylacetate
• methyl (2R)-2-phenyl-2-(phenylmethoxycarbonylamino)acetate
• N-(Benzyloxycarbonyl)-D-phenylglycine methyl ester
• (R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate

• Inchi： 1S/C17H17NO4/c1-21-16(19)15(14-10-6-3-7-11-14)18-17(20)22-12-13-8-4-2-5-9-13/h2-11,15H,12H2,1H3,(H,18,20)/t15-/m1/s1
• InChI Key： XLCNUVWZZAARLI-OAHLLOKOSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)C1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599

Additional information on (R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate

Recent Advances in the Application of (R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate (CAS: 147780-60-7) in Chemical Biology and Pharmaceutical Research

(R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate (CAS: 147780-60-7) is a chiral amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including peptide-based therapeutics and enzyme inhibitors. Recent studies have highlighted its utility in asymmetric synthesis, drug discovery, and the development of novel therapeutic agents.

One of the most notable applications of (R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate is its role in the synthesis of peptidomimetics, which are compounds designed to mimic the structure and function of natural peptides. These peptidomimetics are increasingly being explored for their potential in targeting protein-protein interactions, a challenging yet promising area in drug discovery. Recent research has demonstrated the compound's efficacy in the enantioselective synthesis of α-amino acids, which are critical building blocks for many pharmaceuticals.

In addition to its synthetic utility, (R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate has been investigated for its potential as a scaffold in the development of enzyme inhibitors. For instance, studies have shown that derivatives of this compound can selectively inhibit proteases involved in disease pathways, such as those implicated in cancer and inflammatory disorders. The compound's chiral center and functional groups make it a versatile starting material for the design of highly specific inhibitors.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have further elucidated the structural and stereochemical properties of (R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate. These techniques have enabled researchers to optimize its synthesis and purification, thereby improving yield and enantiomeric purity. Such improvements are critical for scaling up production for preclinical and clinical studies.

Looking ahead, the continued exploration of (R)-Methyl 2-(benzyloxycarbonylamino)-2-phenylacetate and its derivatives holds great promise for the development of next-generation therapeutics. Its versatility as a chiral building block and its potential in targeting complex biological systems make it a valuable asset in the pharmaceutical industry. Future research is expected to focus on expanding its applications in drug delivery systems and personalized medicine, further solidifying its role in advancing chemical biology and pharmaceutical sciences.